Cas no 1208625-91-5 (1-{4-(1H-imidazol-1-yl)methylbenzoyl}-4-(2-phenylcyclopropanecarbonyl)piperazine)

• Product Name: 1-{4-(1H-imidazol-1-yl)methylbenzoyl}-4-(2-phenylcyclopropanecarbonyl)piperazine
• CAS No: 1208625-91-5
• MF: C₂₅H₂₆N₄O₂
• MW: 414.499545574188
• CID: 6578136
• PubChem ID: 45587748
• Update Time: 2025-05-30

1-{4-(1H-imidazol-1-yl)methylbenzoyl}-4-(2-phenylcyclopropanecarbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{4-(1H-imidazol-1-yl)methylbenzoyl}-4-(2-phenylcyclopropanecarbonyl)piperazine
• [4-[4-(imidazol-1-ylmethyl)benzoyl]piperazin-1-yl]-(2-phenylcyclopropyl)methanone
• 1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}-4-(2-phenylcyclopropanecarbonyl)piperazine
• VU0524389-1
• 1208625-91-5
• AKOS024523052
• F5855-0461
• (4-(4-((1H-imidazol-1-yl)methyl)benzoyl)piperazin-1-yl)(2-phenylcyclopropyl)methanone

• Inchi： 1S/C25H26N4O2/c30-24(21-8-6-19(7-9-21)17-27-11-10-26-18-27)28-12-14-29(15-13-28)25(31)23-16-22(23)20-4-2-1-3-5-20/h1-11,18,22-23H,12-17H2
• InChI Key： NYWCRDXRAFTMRN-UHFFFAOYSA-N
• SMILES： O=C(C1CC1C1C=CC=CC=1)N1CCN(C(C2C=CC(CN3C=NC=C3)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 414.20557608g/mol
• Monoisotopic Mass: 414.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 1-{4-(1H-imidazol-1-yl)methylbenzoyl}-4-(2-phenylcyclopropanecarbonyl)piperazine

Professional Introduction to Compound with CAS No 1208625-91-5 and Product Name: 1-{4-(1H-imidazol-1-yl)methylbenzoyl}-4-(2-phenylcyclopropanecarbonyl)piperazine

The compound with the CAS number 1208625-91-5 and the product name 1-{4-(1H-imidazol-1-yl)methylbenzoyl}-4-(2-phenylcyclopropanecarbonyl)piperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug discovery and development. The molecular framework of this compound integrates several key pharmacophoric elements, including a piperazine moiety, a benzoyl group, and a 1H-imidazole ring, which are well-documented for their role in modulating biological pathways.

In recent years, there has been a growing interest in the development of novel compounds that can interact selectively with biological targets. The 1H-imidazole ring in this compound is particularly noteworthy, as it is known to exhibit significant binding affinity to various enzymes and receptors. This feature makes it a valuable scaffold for designing molecules that can modulate neurotransmitter systems, which is crucial for the treatment of neurological disorders. The presence of the piperazine moiety further enhances the compound's potential as it is commonly found in many bioactive molecules and is known for its ability to improve oral bioavailability and metabolic stability.

The benzoyl group in the molecular structure contributes to the compound's overall solubility and stability, which are critical factors for pharmaceutical applications. Additionally, the 2-phenylcyclopropanecarbonyl substituent adds another layer of complexity to the molecule, potentially influencing its pharmacokinetic properties. This substituent has been explored in various drug candidates due to its ability to enhance binding interactions with biological targets, thereby increasing the efficacy of therapeutic agents.

Recent studies have highlighted the importance of multivalent interactions in drug design. The combination of these pharmacophoric elements in 1-{4-(1H-imidazol-1-yl)methylbenzoyl}-4-(2-phenylcyclopropanecarbonyl)piperazine suggests that it may exhibit multivalent interactions with biological targets, which could lead to enhanced binding affinity and improved pharmacological activity. This concept aligns with the growing trend in pharmaceutical research towards designing molecules that can engage multiple binding sites simultaneously.

The synthesis of this compound involves a series of well-established organic reactions, including condensation reactions, cyclization processes, and functional group transformations. The precision required in these synthetic steps underscores the importance of advanced chemical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy for ensuring the purity and structural integrity of the final product. These analytical methods are essential for verifying that the compound meets the stringent standards required for pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound with its target receptors. These studies have revealed that the 1H-imidazole ring interacts favorably with specific amino acid residues in the binding pocket of target proteins, while the piperazine moiety provides additional stabilization through hydrogen bonding interactions. The presence of the benzoyl and 2-phenylcyclopropanecarbonyl groups further contributes to favorable interactions, enhancing overall binding affinity.

The potential therapeutic applications of this compound are broad and span across various disease areas. For instance, its interaction with neurotransmitter receptors suggests that it may have utility in treating conditions such as depression, anxiety disorders, and cognitive impairments. Additionally, its structural features make it a promising candidate for developing antipsychotic and anticonvulsant agents. The ability to modulate neurotransmitter systems opens up avenues for treating not only neurological disorders but also psychiatric conditions where neurotransmitter imbalances play a significant role.

In conclusion, 1-{4-(1H-imidazol-1-yl)methylbenzoyl}-4-(2-phenylcyclopropanecarbonyl)piperazine (CAS No 1208625-91-5) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure integrates several key pharmacophoric elements that are known to interact selectively with biological targets. The combination of these elements not only enhances binding affinity but also improves pharmacokinetic properties, making it a valuable candidate for further development in drug discovery efforts aimed at treating neurological and psychiatric disorders.